BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Procurement & Application Guide: 1-
(6-Chloro-4-methylpyridin-2-yl)ethanone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

1-(6-Chloro-4-methylpyridin-2-
Compound Name:
YL)ethanone

Cat. No.: B12455679

Get Quote

Part 1: Executive Summary

1-(6-Chloro-4-methylpyridin-2-yl)ethanone is a high-value heterocyclic building block used

primarily in the discovery of kinase inhibitors and anti-inflammatory agents. As a functionalized
pyridine, it offers three distinct vectors for chemical modification: the acetyl group (for
condensation/cyclization), the chlorine atom (for nucleophilic substitution or cross-coupling),
and the pyridine nitrogen (for hydrogen bonding).

This guide provides a comprehensive technical analysis of this compound, covering its
chemical identity, industrial synthesis routes, supply chain dynamics, and quality assurance
protocols.

Part 2: Chemical Profile & Identity

Precise identification is critical to avoid confusion with regioisomers (e.g., the 4-chloro-6-methyl
or 5-acetyl variants).
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Property Specification

Chemical Name 1-(6-Chloro-4-methylpyridin-2-yl)ethanone
CAS Number 1256812-41-5

Molecular Formula CsHsCINO

Molecular Weight 169.61 g/mol

MDL Number MFCD18257996

Appearance White to light yellow solid / crystalline powder
Solubility Soluble in DMSO, MeOH, DCM; sparingly

soluble in water

Halogenated Heterocycle (Reactive handle for
Structural Alert )
Pd-catalyzed coupling)

SMILES:CC1=CC(=NC(=C1)C(=0)C)CI InChl Key:XJFAAZOPAICLFM-UHFFFAOYSA-N

Part 3: Synthesis & Manufacturing Methodologies

Understanding the synthesis is vital for assessing impurity profiles and cost-scaling. The
industrial production of CAS 1256812-41-5 typically follows a Lithium-Halogen Exchange route
or a Transition-Metal Catalyzed Coupling route starting from 2,6-dichloro-4-methylpyridine.

Preferred Route: Selective Mono-Lithiation

This method is preferred for high purity and scalability. It exploits the symmetry of the starting
material, 2,6-dichloro-4-methylpyridine, to install the acetyl group via a lithiated intermediate.

Mechanism:
e Precursor: 2,6-Dichloro-4-methylpyridine.

 Activation: Treatment with n-Butyllithium (n-BuLi) at -78°C effects a selective lithium-halogen
exchange at the 2-position.
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» Acylation: The organolithium species reacts with an electrophile, typically N-methoxy-N-
methylacetamide (Weinreb amide) or dimethylacetamide (DMA), to yield the ketone.

Synthesis Workflow Diagram

n-BuLi, THEF, -78°C Acylation via Reagent

2,6-Dichloro-4-methylpyridine (Li-Halogen Exchange), [ 2-Lithio-6-chloro-4-methylpyridine Hydrolysis | 1-(6-Chloro-4-methylpyridin-2-yl)ethanone
(Starting Material) = (Transient Intermediate) = (Target)

Electrophile -
(Weinreb Amide / DMA)

Figure 1: Selective Mono-Lithiation Route for CAS 1256812-41-5

Click to download full resolution via product page

Figure 1: The selective mono-lithiation route ensures regiochemical control, avoiding the

formation of di-acetylated byproducts.

Alternative Route: Stille Coupling
e Reagents: 2,6-Dichloro-4-methylpyridine + Tributyl(1-ethoxyvinyl)tin + Pd(PPhs)a.

e Pros: Milder conditions (no cryogenic cooling).

e Cons: Tin byproducts are toxic and difficult to remove (unsuitable for GMP late-stage

synthesis).

Part 4: Market Analysis - Suppliers & Pricing

The market for this compound is tiered between "Catalog Suppliers" (Research Scale) and
"Bulk Manufacturers" (Process Scale).

Supply Chain Tiering[5]
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Typical Lead Target Price

Tier Scale i Key Vendors
Time (Est.)
ChemScene,
Catalog (R&D) 1g - 25¢g 1-2 Weeks $80 - $150/¢g Sigma-Aldrich,
Oakwood

Enamine, Combi-
$2,500 - $4,000 / )
Scale-Up 1009 - 1kg 4-6 Weeks ‘ Blocks, WuXi
g AppTec

Custom
] Synthesis
Bulk >10kg 3-4 Months Inquire
Houses

(India/China)

Active Supplier Intelligence

o ChemScene: Lists the product as CS-0153171.[1] Often holds stock in the US/EU for
immediate dispatch.

e Sigma-Aldrich: Lists as 1256812-41-5 (Product C12H98EDBA42D). Availability is often
restricted to specific regions or requires "Ask for Quote," indicating it is sourced via third-
party partners (e.g., Chemcia).

o Oakwood Chemical: Specializes in halo-pyridines. While they list the isomer (4-chloro-2-
acetyl), they are a primary contact for sourcing the 6-chloro-4-methyl variant due to shared
precursors.

Procurement Strategy: For initial screening (mg scale), prioritize ChemScene or Combi-Blocks
for speed. For scale-up (>100g), bypass catalog pricing and request a "Process Quote" from
Enamine or PharmBlock, specifying a minimum purity of 98% (HPLC).

Part 5: Quality Assurance & Handling
Critical Quality Attributes (CQA)

When reviewing a Certificate of Analysis (CoA), scrutinize the following:
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» Regioisomeric Purity: The synthesis can produce trace amounts of the 4-acetyl isomer if the
lithiation is not perfectly selective.

o Check: *H NMR should show distinct singlets for the acetyl methyl group and the pyridine
ring protons.

» Halogen Scrambling: Ensure no "bromo" analogs are present if a bromine-lithium exchange
was attempted (less common but possible).

» Water Content: Pyridines are hygroscopic. High water content can interfere with subsequent
anhydrous coupling reactions.

Safety Protocol (GHS Classification)

 Signal Word: Warning

e Hazard Statements:
o H315: Causes skin irritation.[2][3][4][5]
o H319: Causes serious eye irritation.[2][3][4][5]
o H335: May cause respiratory irritation.[3][5][6]

» Handling: Handle in a fume hood. Avoid contact with strong oxidizing agents.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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